4-(4-Pyridinyl)thiazole-2-thiol

• IUPAC Name: 4-pyridin-4-yl-3H-1,3-thiazole-2-thione
• InChI: InChI=1S/C8H6N2S2/c11-8-10-7(5-12-8)6-1-3-9-4-2-6/h1-5H,(H,10,11)
• InChI Key: LEQNUYXXLYRUNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CSC(=S)N2
• Molecular Formula: C8H6N2S2
• DSSTOX Substance ID: DTXSID90625403
• Molecular Weight: 194.3 g/mol
• CAS RN: 77168-63-9

Description

4-(4-Pyridinyl)thiazole-2-thiol is a compound that belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds containing a five-membered ring with one sulfur atom, one nitrogen atom, and a pyridinyl group attached to the thiazole ring. This compound is of interest due to its potential applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiazole derivatives can be achieved through various methods. One approach involves the use of pyridinium 1,4-zwitterionic thiolates, which can be reacted with different reagents to yield substituted thiazoles . For instance, a one-pot three-component reaction using 2-bromoacetyl pyridine as a starting precursor has been reported to produce 2-thiazolyl pyridines . Additionally, the synthesis of thiazolo[3,2-a]pyridinium 2-thiolates has been achieved by reacting 2-X-N-phenacylpyridinium salts with carbon disulfide in the presence of triethylamine .

Molecular Structure Analysis

The molecular structure of thiazole derivatives can be elucidated using various spectroscopic techniques such as FT-IR, NMR, and mass spectrometry . X-ray diffraction analysis has been used to determine the three-dimensional structure of thiazolo[3,2-a]pyridinium 2-thiolates, providing insight into the crystallographic parameters and intermolecular interactions .

Chemical Reactions Analysis

Thiazole derivatives can undergo selective aromatic nucleophilic substitution reactions. For example, conditions have been found for the selective substitution of bromine atoms by oxygen and nitrogen nucleophiles in dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine, whereas thiols form bis-derivatives . Furthermore, thiazole compounds can participate in cycloaddition reactions, as demonstrated by the [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates with CF3CN .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives are influenced by their molecular structure. The presence of substituents on the thiazole ring can affect the compound's reactivity and biological activity. For example, 4-pyridine substituted thiazole derivatives have shown potent antimicrobial activity, which is attributed to their chemical reactivity potentials evaluated by DFT and their biological activity determined by MIC methods . The radical scavenger activity of thiazolidin-4-ones derived from pyridine has also been reported, indicating the potential for antioxidant applications .

Scientific Research Applications

Corrosion Inhibition

4-(4-Pyridinyl)thiazole-2-thiol and its derivatives have been studied for their potential as corrosion inhibitors. For instance, derivatives like benzo[d]thiazol-2-thiol (2-BAT) have been shown to effectively inhibit corrosion in steel. These compounds can adsorb on steel surfaces, enhancing protection in acidic environments (Jafari, Mohsenifar, & Sayın, 2019).

Antimicrobial and Antitumor Properties

Pyridine and thiazole hybrids, including 4-pyridine thiazole compounds, have demonstrated significant antimicrobial and antitumor activities. These compounds show potential against various microorganisms and human cancer cell lines, making them promising candidates for developing new therapeutic agents (Eryılmaz et al., 2019); (Shi et al., 2012).

Synthesis of Novel Compounds

The synthesis of novel compounds starting from isonicotinic acid hydrazide, which is structurally similar to 4-(4-Pyridinyl)thiazole-2-thiol, has been explored for antimicrobial applications. These compounds show varying degrees of activity against different microbial strains (Bayrak et al., 2009).

Crystal Structure Analysis

Studies have focused on the crystal structure and synthesis of compounds involving pyridine thiazole derivatives. Understanding the structural aspects of these compounds can lead to the development of materials with novel properties and potential applications in various fields, such as materials science and drug design (Xun-Zhong et al., 2020).

Biosynthesis Studies

Research has also been conducted on the biosynthesis of thiazole-containing compounds in plants. For instance, the THI1 protein from Arabidopsis thaliana plays a role in thiazole biosynthesis, which is crucial for thiamin pyrophosphate synthesis, an essential coenzyme in organisms (Godoi et al., 2006).

Mechanism of Action

Target of Action

It is used as a reactant to synthesize novel thiazolidine derivatives and azetidinone derivatives .

Mode of Action

It is known to be used in the synthesis of compounds that possess antiproliferative activity and inhibitory activity against the proliferation of the MCF-7 breast cancer cell line .

Biochemical Pathways

The compounds synthesized using it as a reactant have shown to affect the proliferation of the mcf-7 breast cancer cell line .

Result of Action

The compounds synthesized using it as a reactant have demonstrated antiproliferative activity and inhibitory activity against the proliferation of the mcf-7 breast cancer cell line .

Action Environment

It is known that this compound should be stored under inert gas (nitrogen or argon) at 2-8°c .